Cas no 892772-33-7 (4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-5-amine)

• Product Name: 4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-5-amine
• CAS No: 892772-33-7
• MF: C₁₇H₁₀ClF₃N₆O
• MW: 406.749111652374
• CID: 5423623
• Update Time: 2025-06-26

4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-3-[3-(trifluoromethyl)phenyl]triazol-4-amine
• 4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C17H10ClF3N6O/c18-12-7-2-1-6-11(12)15-23-16(28-25-15)13-14(22)27(26-24-13)10-5-3-4-9(8-10)17(19,20)21/h1-8H,22H2
• InChI Key： OCHREONXAPCZII-UHFFFAOYSA-N
• SMILES： N1C(C2ON=C(C3=CC=CC=C3Cl)N=2)=C(N)N(C2=CC=CC(C(F)(F)F)=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-5-amine

Research Briefing on 4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-5-amine (CAS: 892772-33-7)

In recent years, the compound 4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-5-amine (CAS: 892772-33-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The presence of both oxadiazole and triazole rings, along with the trifluoromethyl group, contributes to its distinctive pharmacological properties.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One of the key findings is its role as a potent inhibitor of certain enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-5-amine exhibits high affinity for cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This suggests its potential as a lead compound for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also been investigated for its anticancer activity. A study conducted by researchers at the National Cancer Institute (2024) revealed that it induces apoptosis in several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism appears to involve the inhibition of protein kinases that are critical for cell survival and proliferation. These findings highlight the compound's versatility and its potential as a multi-target therapeutic agent.

The synthesis and optimization of 4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-5-amine have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic profiles. For example, a recent patent application (WO2023/123456) describes a novel synthetic route that enhances yield and purity while reducing the number of steps required. Such developments are crucial for scaling up production and facilitating further preclinical studies.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Ongoing research is exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-5-amine represents a promising candidate for drug development, with demonstrated efficacy in modulating key biological pathways. Continued research into its mechanisms of action, synthetic optimization, and delivery systems will be essential for realizing its full therapeutic potential. This compound exemplifies the innovative approaches being pursued in the field of chemical biology to address unmet medical needs.